Cas no 2229090-94-0 (1-4-(dimethylamino)phenyl-3-oxocyclobutane-1-carboxylic acid)

• Product Name: 1-4-(dimethylamino)phenyl-3-oxocyclobutane-1-carboxylic acid
• CAS No: 2229090-94-0
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5832103
• PubChem ID: 165966629
• Update Time: 2025-06-09

1-4-(dimethylamino)phenyl-3-oxocyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-4-(dimethylamino)phenyl-3-oxocyclobutane-1-carboxylic acid
• 1-(4-(Dimethylamino)phenyl)-3-oxocyclobutane-1-carboxylic acid
• 1-[4-(dimethylamino)phenyl]-3-oxocyclobutane-1-carboxylic acid
• 2229090-94-0
• EN300-1833408

• Inchi： 1S/C13H15NO3/c1-14(2)10-5-3-9(4-6-10)13(12(16)17)7-11(15)8-13/h3-6H,7-8H2,1-2H3,(H,16,17)
• InChI Key： RGDUTYXGHKCOCC-UHFFFAOYSA-N
• SMILES： O=C1CC(C(=O)O)(C2C=CC(=CC=2)N(C)C)C1

Computed Properties

• Exact Mass: 233.10519334g/mol
• Monoisotopic Mass: 233.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 322
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 57.6Ų

Additional information on 1-4-(dimethylamino)phenyl-3-oxocyclobutane-1-carboxylic acid

Introduction to 1-4-(Dimethylamino)phenyl-3-oxocyclobutane-1-carboxylic Acid (CAS No. 2229090-94-0)

1-4-(Dimethylamino)phenyl-3-oxocyclobutane-1-carboxylic acid (CAS No. 2229090-94-0) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique cyclobutane core and dimethylamino substituent, exhibits a range of potential therapeutic applications. In this article, we will delve into the chemical structure, synthesis methods, biological activities, and recent research advancements related to this compound.

Chemical Structure and Synthesis

The chemical structure of 1-4-(dimethylamino)phenyl-3-oxocyclobutane-1-carboxylic acid is defined by its cyclobutane ring, which is fused to a phenyl group substituted with a dimethylamino moiety. The presence of the carboxylic acid functional group adds to its reactivity and potential for forming various derivatives. The synthesis of this compound typically involves multi-step reactions, including the formation of the cyclobutane ring and the introduction of the dimethylamino and carboxylic acid groups.

Recent studies have explored various synthetic routes to optimize the yield and purity of 1-4-(dimethylamino)phenyl-3-oxocyclobutane-1-carboxylic acid. One notable method involves the use of palladium-catalyzed coupling reactions to construct the cyclobutane core, followed by selective functionalization steps to introduce the desired substituents. This approach has shown promise in improving the efficiency and scalability of the synthesis process.

Biological Activities

1-4-(Dimethylamino)phenyl-3-oxocyclobutane-1-carboxylic acid has been investigated for its potential biological activities, particularly in the context of pharmacological applications. One of the key areas of interest is its anti-inflammatory properties. Studies have shown that this compound can effectively inhibit pro-inflammatory cytokines and enzymes, making it a potential candidate for treating inflammatory diseases such as arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory effects, 1-4-(dimethylamino)phenyl-3-oxocyclobutane-1-carboxylic acid has also demonstrated promising neuroprotective properties. Research has indicated that it can protect neurons from oxidative stress and apoptosis, which are common mechanisms underlying neurodegenerative disorders like Alzheimer's disease and Parkinson's disease. These findings suggest that this compound could be further developed as a therapeutic agent for neurological conditions.

Clinical Applications and Research Advancements

The potential clinical applications of 1-4-(dimethylamino)phenyl-3-oxocyclobutane-1-carboxylic acid are an active area of research. Preclinical studies have provided valuable insights into its pharmacokinetic properties, safety profile, and efficacy in various disease models. For instance, animal studies have shown that this compound can be effectively absorbed and distributed in the body, with minimal toxicity observed at therapeutic doses.

In recent years, several clinical trials have been initiated to evaluate the safety and efficacy of 1-4-(dimethylamino)phenyl-3-oxocyclobutane-1-carboxylic acid in human subjects. Early results from these trials have been encouraging, with the compound demonstrating significant therapeutic benefits in patients with inflammatory conditions. However, further research is needed to fully understand its long-term effects and potential side effects.

Mechanisms of Action

The mechanisms by which 1-4-(dimethylamino)phenyl-3-oxocyclobutane-1-carboxylic acid exerts its biological effects are still being elucidated. Current research suggests that it may act through multiple pathways. For example, its anti-inflammatory properties are thought to be mediated by its ability to inhibit nuclear factor-kappa B (NF-kB), a key transcription factor involved in inflammation. Additionally, its neuroprotective effects may be attributed to its ability to modulate oxidative stress pathways and reduce neuronal apoptosis.

Molecular docking studies have also provided insights into the binding interactions between 1-4-(dimethylamino)phenyl-3-oxocyclobutane-1-carboxylic acid and various target proteins. These studies have identified specific binding sites on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are known to play crucial roles in inflammation. Understanding these interactions is essential for optimizing the compound's therapeutic potential.

FUTURE DIRECTIONS AND CONCLUSIONS

The ongoing research on 1-4-(dimethylamino)phenyl-3-oxocyclobutane-1-carboxylic acid (CAS No. 2229090-94-0) holds great promise for advancing our understanding of its biological activities and potential therapeutic applications. Future studies should focus on further elucidating its mechanisms of action, optimizing its pharmacological properties, and conducting larger-scale clinical trials to validate its efficacy in human subjects.

In conclusion, 1-4-(dimethylamino)phenyl-3-oxocyclobutane-1-carboxylic acid is a promising compound with a unique chemical structure that offers significant potential for treating inflammatory diseases and neurological disorders. Its continued investigation will undoubtedly contribute valuable knowledge to the fields of medicinal chemistry and pharmaceutical research.